Cas no 2137050-94-1 (Ethanone, 2-methoxy-1-[(2R)-2-methyl-2-pyrrolidinyl]-)
Ethanone, 2-methoxy-1-[(2R)-2-methyl-2-pyrrolidinyl]- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone, 2-methoxy-1-[(2R)-2-methyl-2-pyrrolidinyl]-
-
- Inchi: 1S/C8H15NO2/c1-8(4-3-5-9-8)7(10)6-11-2/h9H,3-6H2,1-2H3/t8-/m1/s1
- InChI Key: AMPYXSSNYCNWBO-MRVPVSSYSA-N
- SMILES: C(=O)([C@@]1(C)CCCN1)COC
Ethanone, 2-methoxy-1-[(2R)-2-methyl-2-pyrrolidinyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-796556-0.05g |
2-methoxy-1-[(2R)-2-methylpyrrolidin-2-yl]ethan-1-one |
2137050-94-1 | 95% | 0.05g |
$948.0 | 2024-05-22 | |
| Enamine | EN300-796556-0.1g |
2-methoxy-1-[(2R)-2-methylpyrrolidin-2-yl]ethan-1-one |
2137050-94-1 | 95% | 0.1g |
$993.0 | 2024-05-22 | |
| Enamine | EN300-796556-0.25g |
2-methoxy-1-[(2R)-2-methylpyrrolidin-2-yl]ethan-1-one |
2137050-94-1 | 95% | 0.25g |
$1038.0 | 2024-05-22 | |
| Enamine | EN300-796556-0.5g |
2-methoxy-1-[(2R)-2-methylpyrrolidin-2-yl]ethan-1-one |
2137050-94-1 | 95% | 0.5g |
$1084.0 | 2024-05-22 | |
| Enamine | EN300-796556-1.0g |
2-methoxy-1-[(2R)-2-methylpyrrolidin-2-yl]ethan-1-one |
2137050-94-1 | 95% | 1.0g |
$1129.0 | 2024-05-22 | |
| Enamine | EN300-796556-2.5g |
2-methoxy-1-[(2R)-2-methylpyrrolidin-2-yl]ethan-1-one |
2137050-94-1 | 95% | 2.5g |
$2211.0 | 2024-05-22 | |
| Enamine | EN300-796556-5.0g |
2-methoxy-1-[(2R)-2-methylpyrrolidin-2-yl]ethan-1-one |
2137050-94-1 | 95% | 5.0g |
$3273.0 | 2024-05-22 | |
| Enamine | EN300-796556-10.0g |
2-methoxy-1-[(2R)-2-methylpyrrolidin-2-yl]ethan-1-one |
2137050-94-1 | 95% | 10.0g |
$4852.0 | 2024-05-22 |
Ethanone, 2-methoxy-1-[(2R)-2-methyl-2-pyrrolidinyl]- Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on Ethanone, 2-methoxy-1-[(2R)-2-methyl-2-pyrrolidinyl]-
Comprehensive Overview of Ethanone, 2-methoxy-1-[(2R)-2-methyl-2-pyrrolidinyl]- (CAS No. 2137050-94-1)
Ethanone, 2-methoxy-1-[(2R)-2-methyl-2-pyrrolidinyl]- (CAS No. 2137050-94-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, often referred to by its systematic name, features a pyrrolidine ring with a methoxy and methyl substitution, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its role in the development of novel bioactive molecules and drug candidates.
The growing interest in Ethanone, 2-methoxy-1-[(2R)-2-methyl-2-pyrrolidinyl]- is driven by its potential applications in medicinal chemistry and drug discovery. Its chiral center, derived from the (2R)-2-methyl-2-pyrrolidinyl moiety, is particularly noteworthy, as it may influence the stereoselectivity of reactions and the biological activity of resulting compounds. This aligns with current trends in the pharmaceutical industry, where chiral synthesis and enantioselective catalysis are hot topics. Users frequently search for terms like "chiral building blocks" and "asymmetric synthesis", highlighting the relevance of this compound in modern research.
Another area of interest is the compound's potential use in flavor and fragrance applications. The methoxy and carbonyl functional groups suggest it could contribute to the synthesis of aromatic compounds. This ties into broader discussions about sustainable chemistry and green synthesis, as researchers seek eco-friendly methods to produce high-value chemicals. Searches for "green solvents in organic synthesis" and "biodegradable flavor compounds" reflect this trend, making Ethanone, 2-methoxy-1-[(2R)-2-methyl-2-pyrrolidinyl]- a compound worth exploring in this context.
From a technical perspective, the synthesis and characterization of Ethanone, 2-methoxy-1-[(2R)-2-methyl-2-pyrrolidinyl]- require advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods are essential for verifying the compound's purity and stereochemical configuration, which are critical for its intended applications. The compound's CAS No. 2137050-94-1 serves as a unique identifier, ensuring accurate referencing in scientific literature and regulatory documents. This is particularly important for researchers looking to replicate studies or comply with Good Laboratory Practices (GLP).
In summary, Ethanone, 2-methoxy-1-[(2R)-2-methyl-2-pyrrolidinyl]- (CAS No. 2137050-94-1) is a versatile compound with promising applications in pharmaceuticals, flavor chemistry, and asymmetric synthesis. Its unique structural features and alignment with current research trends make it a subject of ongoing investigation. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about innovative chemical solutions and sustainable development.
2137050-94-1 (Ethanone, 2-methoxy-1-[(2R)-2-methyl-2-pyrrolidinyl]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)